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Compound of Interest

Compound Name: Menthyl borate

CAS No.: 635-20-1

Cat. No.: B13352992

Get Quote

Executive Summary & Hazard Identification
Menthyl borate (Tri-l-menthyl borate) is a borate ester often utilized as a chiral Lewis acid or

intermediate in enantioselective synthesis.[1][2] Unlike simple inorganic salts, this compound

presents a dual-hazard profile: flammability (characteristic of organic esters) and reproductive

toxicity (via its hydrolysis product, boric acid).[1][2][3]

Immediate Directive:

DO NOT dispose of down laboratory drains.[1][2][4]

DO NOT mix with oxidizing agents.[1][2]

DO NOT allow uncontrolled contact with moisture in sealed containers (risk of pressure

buildup from hydrolysis).[1][2]
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Property Specification Operational Implication

Chemical Class Borate Ester
Moisture sensitive; hydrolyzes

to alcohol and acid.[1][2]

Hydrolysis Products Menthol + Boric Acid

Generates Boric Acid

(Reprotoxic Cat.[1][2] 1B) and

Menthol (Irritant).[1][2][5]

Flammability Combustible/Flammable

Treat as RCRA D001

(Ignitable) unless proven

otherwise.[1][2]

Reaction with Water Exothermic Hydrolysis

Releases heat; potential

precipitate formation (Boric

acid).[1][2]

Scientific Rationale: The Hydrolysis Mechanism
To dispose of menthyl borate safely, you must understand its degradation pathway. Upon

contact with water or humid air, the ester linkages cleave:[3]

[1][2]

Why this matters for disposal:

Phase Change: Menthol is an organic solid (mp ~35–45 °C), while boric acid is a water-

soluble inorganic solid.[1][2] Mixing a concentrated menthyl borate solution with aqueous

waste can cause immediate precipitation of menthol/boric acid, clogging waste lines or

drums.[1][3]

Toxicity Shift: While the ester itself is an irritant, the Boric Acid released is an SVHC

(Substance of Very High Concern) in the EU due to reproductive toxicity [1].

Thermodynamics: The hydrolysis is exothermic.[1][2] Adding water to a bulk quantity of the

ester can generate sufficient heat to volatilize the solvent, increasing fire risk.

Decision Matrix & Workflow (Visualization)
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The following diagram outlines the decision logic for disposing of Menthyl Borate, ensuring

compliance and safety.

Waste Assessment:
Menthyl Borate Source

Physical State?

Pure Solid/Reagent

Solid

Reaction Mixture/Solution

Liquid

Stream A: Lab Pack
(Pure Reagent)

Unused Reagent

Quench Required?
(Is it still reactive?)

Controlled Hydrolysis:
Slow addition of H2O/MeOH

Yes (Active Reagent)

Segregation:
Determine Waste Stream

No (Already Quenched)

Stream B: Organic Waste
(High BTU Incineration)

Contains Solvents/Organics
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Click to download full resolution via product page

Figure 1: Decision tree for Menthyl Borate disposal. Blue nodes indicate decision points;

Green nodes indicate final disposal paths.[1][2][3]

Detailed Disposal Protocols
Protocol A: Disposal of Pure/Unused Reagent (Solid or Bulk
Liquid)
Best for: Expired bottles or surplus reagent.

Do Not Hydrolyze: There is no need to quench pure reagent if it is in its original container.[1]

[2] Opening it introduces moisture and risk.[1][2]

Packaging: Keep in the original manufacturer container if possible. Ensure the cap is TIGHT

to prevent moisture ingress.[1][2]

Labelling: Label as "Organic Solid Waste" (or Liquid).

Constituents: Menthyl Borate (100%).[1][2]

Hazards: Irritant, Moisture Sensitive.[1][2][3]

Disposal Path:Lab Pack. This will be picked up by your EHS/Waste vendor and incinerated.

[1][2]

Protocol B: Disposal of Reaction Mixtures (Quenching)
Best for: Post-reaction waste where Menthyl Borate was used as a reagent.

Prerequisite: Perform this in a fume hood. Wear splash goggles, nitrile gloves, and a lab coat.

[3][4]

Dilution: Dilute the reaction mixture with a compatible organic solvent (e.g., Ethanol or Ethyl

Acetate) to reduce viscosity and heat capacity.[1][2]

Controlled Hydrolysis (Quenching):
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Why: You must destroy the active borate ester before placing it in a waste drum to prevent

pressure buildup.[1][2]

Step: Slowly add water or dilute aqueous acid (e.g., 1M HCl) to the stirring reaction

mixture.[2][3]

Observation: Watch for the precipitation of Boric Acid (white solid) or the phase separation

of Menthol.[1]

Solubilization (Optional): If a heavy precipitate forms that hinders transfer, add more ethanol

or methanol.[1][2] These solvents dissolve menthol and help solubilize boric acid to some

extent.[1][2]

pH Check: Ensure the mixture is neutral (pH 6–8). Neutralization prevents unexpected

reactions in the central waste stream.[1][2]

Waste Stream Selection:

Target Stream:High BTU Organic Waste (Incineration).[1][2]

Reasoning: Even though Boric Acid is inorganic, the mixture contains significant organic

load (Menthol + Solvents).[2][3] Sending this to "Aqueous Waste" is incorrect because the

organics will not treat properly in water treatment facilities, and Menthol may clog the

system.[3]

Tagging: List "Menthol," "Boric Acid," and the solvent names on the tag.[3]

Regulatory & Compliance (RCRA/CLP)[2]
United States (RCRA):

Menthyl borate is not a P-listed or U-listed waste.[1][2]

It is classified as Characteristic Waste.[1][2]

Code D001 (Ignitable): Applies if the waste is a liquid with a flash point < 60°C (140°F) or

is an oxidizable solid [2].[1][2][6]
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European Union (REACH/CLP):

Boric Acid (hydrolysis product) is listed as Repr.[1][2] 1B (May damage fertility or the

unborn child) [1].[1][2][7][8]

Waste containing >0.3% free boric acid must be treated as hazardous reproductive toxic

waste.[1][2][7]

Emergency Procedures
Spill (Solid): Sweep up carefully to avoid dust generation.[1][2][9] Place in a bag labeled

"Hazardous Waste." Wipe area with a wet paper towel (to hydrolyze residue) and dispose of

the towel as solid waste.[2]

Spill (Liquid): Absorb with vermiculite or sand.[1][2][10] Do not use combustible materials

(sawdust) if the solvent carrier is flammable.[1][2]

Skin Contact: Wash immediately with soap and water.[1][2] The borate ester will hydrolyze

on the skin; the primary risk is irritation from menthol and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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